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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl Red sodium salt is an azo dye extensively utilized in laboratory settings as a pH

indicator. Its distinct and sharp color transition between acidic and basic conditions makes it an

invaluable tool in analytical chemistry, microbiology, and various research applications. This

technical guide provides a comprehensive overview of its physical and chemical properties,

detailed experimental protocols, and the fundamental mechanisms governing its function.

Core Physical and Chemical Properties
The fundamental properties of Methyl Red sodium salt are summarized below, providing a

critical resource for its application in experimental design and execution.
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Property Value Reference(s)

Chemical Name

Sodium 2-((4-

(dimethylamino)phenyl)diazeny

l)benzoate

[1]

Synonyms

C.I. Acid Red 2, 4-

Dimethylaminoazobenzene-2'-

carboxylic acid sodium salt

[2]

CAS Number 845-10-3 [2]

Molecular Formula C₁₅H₁₄N₃NaO₂ [3][4]

Molecular Weight 291.28 g/mol [3][5]

Appearance
Dark red to orange-brown

crystalline powder
[4]

Melting Point 179-182 °C [6]

Solubility
Soluble in water. Slightly

soluble in ethanol.
[7]

pKa 5.1 [2]

pH Transition Range 4.4 (Red) – 6.2 (Yellow) [2][8][9]

UV-Vis λmax
~430-440 nm (in distilled

water)
[1]

Mechanism of Action as a pH Indicator
The utility of Methyl Red as a pH indicator stems from a protonation-dependent structural

change that results in a distinct color shift. In solutions with a pH above 6.2, it exists in its

deprotonated, benzenoid form, which is yellow. As the pH drops below 4.4, the molecule

becomes protonated, adopting a quinonoid structure that appears red.[2]
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Caption: pH-Dependent Equilibrium of Methyl Red.

Experimental Protocols
Detailed methodologies for the primary applications of Methyl Red sodium salt are provided

below.

Preparation of Methyl Red Indicator Solution (0.1% w/v)
Objective: To prepare a standard indicator solution for use in acid-base titrations.

Materials:

Methyl Red sodium salt powder

95% Ethanol

Distilled water

500 mL volumetric flask

Weighing balance

Procedure:
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Weigh out 0.1 g of Methyl Red sodium salt.

Dissolve the powder in 300 mL of 95% ethanol in a beaker.

Once fully dissolved, transfer the solution to a 500 mL volumetric flask.

Add distilled water to bring the final volume to 500 mL.

Stopper the flask and invert several times to ensure thorough mixing.

Store the solution in a labeled, sealed brown bottle at 4 to 8°C. The solution is stable for

approximately one year.[10][11]

Acid-Base Titration
Objective: To determine the concentration of an acidic or basic solution using Methyl Red as an

indicator.

Materials:

Analyte (acid or base of unknown concentration)

Titrant (standardized base or acid)

Methyl Red indicator solution (0.1%)

Burette, clamp, and stand

Erlenmeyer flask

Pipette

Procedure:

Rinse the burette with the titrant solution and fill it, ensuring no air bubbles are present in the

tip. Record the initial volume.

Pipette a known volume of the analyte into a clean Erlenmeyer flask.
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Add 2-3 drops of Methyl Red indicator solution to the analyte. The solution will turn red if the

analyte is acidic or yellow if it is basic.[12]

Slowly add the titrant from the burette to the flask while continuously swirling the flask to

ensure mixing.[13]

As the endpoint is approached, the color will begin to change more persistently. Add the

titrant drop by drop.

The endpoint is reached when a single drop of titrant causes a sharp color change from red

to yellow (for an acid analyte) or yellow to red (for a base analyte). An intermediate orange

color signals the transition point.[12][13]

Record the final volume from the burette.

Repeat the titration at least two more times to ensure concordant results.

1. Prepare Burette
and Flask

2. Add Analyte and
2-3 Drops Methyl Red

3. Titrate with Titrant
(Swirl continuously)

4. Observe Color Change
(Red <-> Yellow)

5. Record Volume
and Repeat

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.youtube.com/watch?v=MrwOw6GKZMw
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.youtube.com/watch?v=MrwOw6GKZMw
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for a Standard Acid-Base Titration.

Methyl Red (MR) Test in Microbiology
Objective: To identify bacteria that produce stable acid end products through mixed-acid

fermentation of glucose. This test is a key component of the IMViC series for differentiating

enteric bacteria.[11][14]

Materials:

Pure 18-24 hour bacterial culture

MR-VP broth

Sterile test tubes

Incubator (35-37°C)

Methyl Red reagent (see preparation above)

Procedure:

Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure culture of the

test organism.[10]

Incubate the tube aerobically at 35-37°C for a minimum of 48 hours. Some organisms may

require up to 5 days of incubation.[10][15]

After incubation, aseptically transfer approximately 1 mL of the broth to a clean, empty test

tube.

Add 5-6 drops of the Methyl Red reagent to the 1 mL aliquot.[15]

Observe for an immediate color change.

Interpretation of Results:

Positive Result: The medium immediately develops a stable, bright red color. This indicates

the organism has produced a large quantity of stable acids, lowering the pH to 4.4 or below.
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Escherichia coli is a typical MR-positive organism.[16]

Negative Result: The medium remains yellow. This indicates that insufficient acid was

produced to overcome the buffer and lower the pH.[16]

Inconclusive/Variable: An orange color may develop. In this case, the remaining broth should

be re-incubated for an additional 48 hours and the test repeated.[15]

Synthesis Pathway
Methyl Red is synthesized via a two-step process involving diazotization followed by an azo

coupling reaction.

Anthranilic Acid

+ HCl, NaNO₂

(0-5°C)

Diazonium Salt Intermediate

 Diazotization

Methyl Red (Acid Form)

 Azo Coupling

N,N-Dimethylaniline

+ NaOH

Methyl Red Sodium Salt

 Neutralization
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Caption: Synthesis Pathway of Methyl Red Sodium Salt.

This guide provides essential technical information for the effective use of Methyl Red sodium
salt in research and development. Adherence to these protocols and a clear understanding of

the underlying chemical principles will ensure accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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